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Compound of Interest

Compound Name: Allyl isobutyrate

CAS No.: 15727-77-2

Cat. No.: B096330

Get Quote

Technical Profile: Allyl Isobutyrate (CAS 15727-77-2)[1][2][3]

Executive Summary
Allyl isobutyrate (Prop-2-enyl 2-methylpropanoate) is a specialized ester utilized in

pharmaceutical development primarily as a flavoring excipient for oral formulations and as a

versatile chemical intermediate in organic synthesis. While often overshadowed by its sucrose-

based derivative (Sucrose Acetate Isobutyrate, SAIB), the monomeric allyl isobutyrate
possesses distinct physicochemical properties critical for researchers optimizing organoleptic

profiles or designing allyl-protected synthetic routes. This guide provides a rigorous analysis of

its boiling point, density, and experimental validation protocols.
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Parameter Data

IUPAC Name Prop-2-enyl 2-methylpropanoate

CAS Number 15727-77-2

Molecular Formula C₇H₁₂O₂

Molecular Weight 128.17 g/mol

SMILES CC(C)C(=O)OCC=C

InChI Key QNBDJTKBKITRJI-UHFFFAOYSA-N

Structure Class Unsaturated Ester (Allyl Ester)

Thermodynamic & Volumetric Properties
Boiling Point Profile
The boiling point of allyl isobutyrate is governed by dipole-dipole interactions typical of esters,

lacking the hydrogen bonding capability of its parent acid or alcohol.

Experimental Range (Atmospheric):126°C – 129°C at 760 mmHg.

Predicted Value: ~138°C (often cited in computational databases, but experimental

distillation data consistently centers around 126-129°C).

Vacuum Distillation: Under reduced pressure (e.g., 15 mmHg), the boiling point drops

significantly (approx. 40-50°C), a critical factor for purification to avoid thermal polymerization

of the allyl group.

Density and Refractive Index
Density is a temperature-dependent variable essential for precise volumetric dosing in reactor

scale-up.

Density (

):0.896 g/cm³ (at 20°C).
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Refractive Index (

):1.413 – 1.418.

Solubility: Insoluble in water; miscible with ethanol, propylene glycol, and most organic

solvents.

Data Summary Table

Property Value Condition Relevance

Boiling Point 126–129°C 760 mmHg
Distillation set-
points; solvent
removal.

Density 0.896 g/mL 20°C
Mass-to-volume

conversion for dosing.

Flash Point ~35–43°C Closed Cup

Flammability

classification

(Category 3).

| Odor Threshold | Low (ppm range) | Ambient | Masking bitter APIs (Pineapple/Fruity note). |

Experimental Methodologies
To ensure data integrity in a drug development setting, physical properties must be validated

internally. Below are self-validating protocols.

Protocol A: Precision Boiling Point Determination
(Siwoloboff Method)
For confirming purity and identity of incoming raw material.

Preparation: Introduce 0.5 mL of Allyl Isobutyrate into a standard ignition tube.

Capillary Insertion: Seal a melting point capillary at one end. Invert it and place it open-end

down into the liquid.
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Heating: Attach the tube to a thermometer and immerse in a Thiele tube (oil bath). Heat

gently.

Observation: As temperature rises, bubbles will escape the capillary. Stop heating when a

continuous stream of bubbles emerges (vapor pressure > atmospheric pressure).

Endpoint: Allow the bath to cool. Record the temperature exactly when bubbling stops and

liquid is sucked back into the capillary. This is the equilibrium boiling point.

Protocol B: Density Determination (Oscillating U-Tube)
Preferred over pycnometry for volatile esters to prevent evaporation errors.

Calibration: Calibrate the density meter using degassed water (

g/cm³ at 20°C) and dry air.

Injection: Inject ~2 mL of Allyl Isobutyrate into the oscillating cell, ensuring no micro-

bubbles are trapped (bubbles artificially lower density readings).

Equilibration: Allow the instrument to Peltier-thermostat the sample to 20.00°C ± 0.05°C.

Measurement: Record the oscillation period (

). Density is calculated via

, where A and B are instrument constants.

Applications in Pharmaceutical Development
Excipient for Taste Masking
Allyl isobutyrate is characterized by a sweet, fruity, pineapple-like profile.

Use Case: It is used in oral liquid formulations (syrups, suspensions) to mask the metallic or

bitter taste of amine-based APIs (e.g., antibiotics, antihistamines).

Concentration: Typically used at <0.1% in final formulation due to high potency.
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Synthetic Intermediate (Allyl Protection)
In medicinal chemistry, the allyl moiety serves as a robust protecting group for carboxylic acids.

Allyl isobutyrate can be used as a model substrate to validate deprotection conditions before

applying them to precious API intermediates.

Mechanism: Palladium(0)-catalyzed deprotection.[4]

Advantages: Orthogonal to acid-labile (t-Boc) and base-labile (Fmoc) groups.

Visualizations
Figure 1: Purification Logic via Fractional Distillation
This workflow illustrates the purification of Allyl Isobutyrate from crude reaction mixtures (e.g.,

esterification of isobutyric acid).[5]
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Click to download full resolution via product page

Caption: Fractional distillation workflow for isolating high-purity Allyl Isobutyrate, emphasizing

the critical boiling point cut-off.

Figure 2: Allyl Ester Deprotection Pathway (Pd-
Catalyzed)
Illustrating the utility of the allyl group in synthetic schemes.
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Caption: Mechanism of Palladium-catalyzed deprotection of allyl esters, a key synthetic utility in

drug development.

References
National Center for Biotechnology Information (PubChem). (2024). PubChem Compound

Summary for CID 85071, Allyl isobutyrate. Retrieved from [Link][3]

The Good Scents Company. (2023). Allyl Isobutyrate Odor and Flavor Profile. Retrieved

from [Link]

Vutukuri, D. R., et al. (2003).[4][6] A Mild Deprotection Strategy for Allyl-Protecting Groups.

Journal of Organic Chemistry. (Contextual reference for allyl deprotection mechanisms).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b096330/docs?utm_src=pdf-body-img#allyl-isobutyrate-physical-properties-boiling-point-density
https://www.benchchem.com/product/b096330/docs?utm_src=pdf-body#allyl-isobutyrate-physical-properties-boiling-point-density
https://www.benchchem.com/product/b096330/docs?utm_src=pdf-body-img#allyl-isobutyrate-physical-properties-boiling-point-density
https://www.benchchem.com/product/b096330/docs?utm_src=pdf-body#allyl-isobutyrate-physical-properties-boiling-point-density
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl-isobutyrate
https://pubchem.ncbi.nlm.nih.gov/compound/85071
https://www.benchchem.com/product/b096330/docs?utm_src=pdf-body#allyl-isobutyrate-physical-properties-boiling-point-density
http://www.thegoodscentscompany.com/
https://www.organic-chemistry.org/protectivegroups/hydroxyl/allyl-ethers.htm
https://www.researchgate.net/publication/10926022_A_Mild_Deprotection_Strategy_for_Allyl-Protecting_Groups_and_Its_Implications_in_Sequence_Specific_Dendrimer_Synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096330?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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